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Compound of Interest

Compound Name:

DIISOPROPYL 1,1-

CYCLOPROPANE-

DICARBOXYLATE

Cat. No.: B064202 Get Quote

An In-depth Technical Guide to Diisopropyl 1,1-Cyclopropanedicarboxylate

This guide provides a comprehensive overview of diisopropyl 1,1-cyclopropanedicarboxylate, a

valuable intermediate in organic synthesis and drug development. It is intended for

researchers, scientists, and professionals in the pharmaceutical and chemical industries,

offering detailed information on its chemical properties, synthesis protocols, and key

applications.

Chemical and Physical Properties
Diisopropyl 1,1-cyclopropanedicarboxylate, with the chemical formula C11H18O4, is a diester

derivative of cyclopropane-1,1-dicarboxylic acid.[1][2] Its strained three-membered ring

structure imparts unique reactivity, making it a versatile building block for more complex

molecules.[3] The key quantitative properties of this compound are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 214.26 g/mol [2]

Molecular Formula C11H18O4 [1][2]

CAS Number 162654-65-1 [1][2]

IUPAC Name
dipropan-2-yl cyclopropane-

1,1-dicarboxylate
[2]

Boiling Point 103 °C (at oil pump vacuum) [4]

SMILES
CC(C)OC(=O)C1(CC1)C(=O)O

C(C)C
[2]

InChIKey
YWRJBKMIMQFNPZ-

UHFFFAOYSA-N
[2]

Synthesis and Experimental Protocols
The synthesis of diisopropyl 1,1-cyclopropanedicarboxylate and related dialkyl esters can be

achieved through several established methods. The most common approaches involve either

the cycloalkylation of a malonic ester or the direct esterification of cyclopropane-1,1-

dicarboxylic acid.

Method 1: Cycloalkylation of Diisopropyl Malonate
This is a widely used method for forming the cyclopropane ring. It involves the reaction of a

malonic ester with a 1,2-dihaloalkane in the presence of a base.
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reagent

intermediate

product

process

Diisopropyl Malonate

Reaction Mixture1,2-Dihaloethane
(e.g., 1,2-dibromoethane)

Base
(e.g., K2CO3, NaOMe)

CycloalkylationHeat / Stir Workup & Purification
(Distillation)

Diisopropyl
1,1-Cyclopropanedicarboxylate

Final Product
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condition

Cyclopropane-1,1-
dicarboxylic Acid

EsterificationIsopropyl Alcohol
(Excess)

Acid Catalyst
(e.g., H2SO4)

Water Removal
(Dean-Stark)

Reflux (80-100°C) Diisopropyl
1,1-Cyclopropanedicarboxylate

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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